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Compound of Interest

Compound Name: 1-Ethylcyclohexene

Cat. No.: B074122

Ensuring laboratory safety and environmental compliance necessitates the proper disposal of
all chemical waste, including 1-Ethylcyclohexene. This guide provides essential, step-by-step
procedures for its safe handling and disposal, tailored for researchers, scientists, and drug
development professionals. Adherence to these guidelines is critical to minimize risks and
maintain a safe working environment.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle 1-Ethylcyclohexene with care.
The compound is an eye, mucous membrane, and upper respiratory tract irritant; it may also
have narcotic effects, causing nausea, dizziness, and headache.[1][2]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves (nitrile or neoprene), safety goggles, and a flame-retardant lab coat.

o Ventilation: Handle the chemical in a well-ventilated area, preferably inside a certified
chemical fume hood, to minimize inhalation of vapors.

« Ignition Sources: 1-Ethylcyclohexene is expected to be a flammable liquid. Keep it away
from heat, sparks, open flames, and any other potential ignition sources. Use non-sparking
tools for handling.

o Spill Management: In case of a spill, absorb the material with an inert, non-combustible
absorbent (e.g., vermiculite, sand, or earth). Collect the contaminated material into a
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designated, sealed container for hazardous waste disposal.

Chemical and Physical Properties

A summary of the key quantitative data for 1-Ethylcyclohexene is provided below. This
information is critical for its proper handling and storage.

Property Value

Molecular Formula CsH14

Molecular Weight 110.20 g/mol [1]
Appearance Liquid[1][2]

Density 0.822 - 0.824 g/mL][3][4]
Boiling Point 136 - 137 °C[3][4]
Melting Point -110 °C[3][4]

Note: A complete Safety Data Sheet (SDS) with comprehensive GHS hazard classifications for
1-Ethylcyclohexene is not readily available.[5] Based on data for structurally similar chemicals
like ethylcyclohexane, it should be treated as a highly flammable liquid (GHS Flammable Liquid
Category 2) and a potential aspiration hazard.[6] Always consult your institution's
Environmental Health and Safety (EHS) department for specific guidance.

Step-by-Step Disposal Protocol

The disposal of 1-Ethylcyclohexene must be managed as hazardous waste in compliance
with federal, state, and local regulations. The primary regulatory framework in the United States
is the Resource Conservation and Recovery Act (RCRA).

Experimental Methodology: Waste Handling and
Disposal

o Waste Classification:
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o Based on its properties as a flammable liquid, waste 1-Ethylcyclohexene is classified as
hazardous waste. It would likely carry the EPA hazardous waste code D001 for ignitability.

o Never dispose of 1-Ethylcyclohexene down the sanitary sewer or in regular trash.

e Containerization:

o Use a designated, chemically compatible waste container. A high-density polyethylene
(HDPE) or glass container with a secure, tight-fitting lid is recommended.

o The container must be in good condition and free from leaks.
e Labeling:
o Clearly label the waste container with the words "Hazardous Waste."

o The label must also include the full chemical name ("1-Ethylcyclohexene") and a clear
indication of the hazard (e.g., "Flammable Liquid").

o Record the accumulation start date on the label.
e Segregation and Storage:

o Store the 1-Ethylcyclohexene waste container segregated from incompatible materials,
particularly oxidizing agents, to prevent violent reactions.

o Keep the waste container in a designated Satellite Accumulation Area (SAA) or your
laboratory's designated hazardous waste storage area.

o Ensure the container remains closed except when adding waste.
» Final Disposal:

o Do not attempt to treat or neutralize the chemical waste unless you are trained and
equipped to do so following an established and approved protocol.

o Arrange for the collection of the hazardous waste through your institution's EHS
department or a licensed hazardous waste disposal contractor.
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o Complete all necessary waste pickup forms and documentation as required by your
institution.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 1-
Ethylcyclohexene.
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Caption: Logical workflow for the safe disposal of 1-Ethylcyclohexene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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